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Compound of Interest

Compound Name: AF615

L Get Quote

Cat. No.: B15524378

Disclaimer: A specific Safety Data Sheet (SDS) for AF615 (CAS 122510-61-6) was not located
in the available search results. The following disposal procedures are based on general best
practices for non-hazardous solid laboratory chemical waste. Researchers should always
consult their institution's Environmental Health and Safety (EHS) department for specific
guidance and to ensure compliance with local, state, and federal regulations.[1][2]

AF615, with the chemical name N'-(morpholine-4-carbonothioyl)pyrazine-2-carbohydrazide, is
described as an off-white solid that is shipped as a non-hazardous chemical.[3][4] Despite its
non-hazardous classification for shipping, proper disposal is crucial to maintain a safe
laboratory environment and to prevent potential environmental contamination.

Summary of AF615 Information

Property

Information

Source

Chemical Name

N'-(morpholine-4-
carbonothioyl)pyrazine-2-
carbohydrazide

[3]4]

CAS Number

122510-61-6

[3]4]

Physical Form

Off-white solid

[3]

Solubility

Soluble in DMSO

[3]

Shipping Classification

Non-hazardous chemical

[3]

Quantitative Disposal Data

Not available due to the

absence of a specific SDS.
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Step-by-Step Disposal Procedures

The following is a general protocol for the disposal of small quantities of non-hazardous solid
chemical waste like AF615.

1. Personal Protective Equipment (PPE):

o Always wear standard laboratory PPE, including safety glasses, a lab coat, and chemical-
resistant gloves, when handling any chemical waste.

2. Waste Identification and Segregation:

e Ensure that the waste is solely AF615 and not mixed with any hazardous substances. If it is
contaminated with hazardous materials, it must be treated as hazardous waste.[1]

e Do not mix solid waste with liquid waste.[1]
3. Containerization:

+ Place the solid AF615 waste in a clearly labeled, sealed container. The container should be
compatible with the chemical and in good condition.[5]

e The label should include the full chemical name ("AF615, N'-(morpholine-4-
carbonothioyl)pyrazine-2-carbohydrazide™) and clearly state "Non-hazardous waste for
disposal.”

4. Institutional Waste Collection:

» Follow your institution's specific procedures for the collection of non-hazardous laboratory
waste. Do not dispose of chemical waste in the regular trash unless explicitly permitted by
your EHS department.[5][6]

e Some institutions may have a designated collection area for non-hazardous solid chemical
waste.

5. Disposal of Empty Containers:

e An "empty" container that held AF615 should have all labels removed or defaced.[5]
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e The container must be completely empty, with no residual solid material.[5]

e Consult your institutional guidelines for the disposal of empty chemical containers; they may
often be disposed of in the regular trash or designated glass disposal containers.[5]

Disposal Workflow Diagram

The following diagram illustrates the general decision-making process for the disposal of a non-
hazardous laboratory chemical.
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General Disposal Workflow for Non-Hazardous Solid Laboratory Chemical
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Caption: Disposal workflow for a non-hazardous solid chemical.
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Experimental Protocols

Detailed experimental protocols for disposal are not applicable in this context as disposal is a
procedural matter guided by safety and regulatory standards rather than experimental
investigation. The key "protocol” is to adhere to the established waste management guidelines
of your institution.

It is imperative for all laboratory personnel to be trained on their institution's specific waste
disposal procedures.[7] When in doubt, always err on the side of caution and treat the waste as
hazardous until confirmed otherwise by your EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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